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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)anisole

Cat. No.: B1271189

Essential Safety and Handling Guide for 2-(2-
Bromoethoxy)anisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-(2-Bromoethoxy)anisole (CAS No. 4463-59-6). Adherence to these procedures
is vital for minimizing risk and ensuring a safe laboratory environment. This compound is
classified as harmful if swallowed and poses a long-term hazard to aquatic life. It is also an
irritant, necessitating careful handling to avoid contact.

Key Quantitative Data

Below is a summary of important physical and chemical properties for 2-(2-
Bromoethoxy)anisole. Please note that occupational exposure limits are not established for
this specific compound; therefore, it is recommended to handle it with engineering controls and
personal protective equipment sufficient to minimize exposure.
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Property

Value

Molecular Formula

CoH11BrO2[1][2]

Molar Mass 231.09 g/mol [1][2]
Melting Point 43-45 °C[1][2]

Boiling Point 135-140 °C at 7 Torr[1][2]
Flash Point 114 °C[1]

Vapor Pressure

0.0115 mmHg at 25°C[1]

Hazard Class

IRRITANT][2]

Hazard Statements

Harmful if swallowed. Harmful to aquatic life with

long lasting effects.

Operational Plan for Safe Handling

A systematic approach is essential when working with 2-(2-Bromoethoxy)anisole. The

following operational plan outlines the necessary steps from preparation to post-handling

procedures.

Pre-Handling Preparations

e Engineering Controls: All work with 2-(2-Bromoethoxy)anisole should be conducted in a

well-ventilated laboratory, preferably within a certified chemical fume hood. Ensure that an

eyewash station and safety shower are readily accessible.

e Personal Protective Equipment (PPE) Inspection: Before handling the chemical, thoroughly

inspect all required PPE for any signs of damage or degradation.

o Documentation Review: Review the Safety Data Sheet (SDS) and this guide before

beginning any work.

Required Personal Protective Equipment (PPE)

Given the hazards associated with 2-(2-Bromoethoxy)anisole, the following PPE is

mandatory:
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e Eye and Face Protection: Chemical splash goggles are required at all times. For operations
with a higher risk of splashing, a face shield should be worn in addition to goggles.

» Hand Protection: Chemical-resistant gloves are essential. While specific breakthrough times
for 2-(2-Bromoethoxy)anisole are not available, gloves made of neoprene or nitrile are
recommended for handling similar brominated aromatic compounds. It is advisable to
double-glove if prolonged contact is anticipated. Always inspect gloves for tears or punctures
before use and wash hands thoroughly after removal.

» Body Protection: A flame-resistant laboratory coat should be worn. Ensure it is fully buttoned
to provide maximum coverage.

o Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of
generating aerosols, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.

Handling Procedures

o Work Area: Conduct all manipulations of 2-(2-Bromoethoxy)anisole inside a chemical fume
hood to minimize inhalation exposure.

e Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and
eyes, as well as inhalation of any dust or vapors.

o Container Management: Keep the container tightly sealed when not in use.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
potential ignition sources.

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate all work surfaces, equipment, and glassware
that have come into contact with the chemical.

» PPE Removal and Disposal: Properly remove and dispose of contaminated gloves and any
other disposable PPE as hazardous waste. Reusable PPE should be decontaminated
according to the manufacturer's instructions.
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o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing work.

Disposal Plan

The disposal of 2-(2-Bromoethoxy)anisole and any contaminated materials must be handled
with care to prevent environmental contamination and ensure compliance with regulations.

o Waste Classification: 2-(2-Bromoethoxy)anisole is considered hazardous waste.

o Containerization: Collect all waste, including excess chemical and any contaminated
materials (e.g., gloves, paper towels, pipette tips), in a clearly labeled, sealed, and
compatible container.

e Segregation: Do not mix this waste with other waste streams unless compatibility is
confirmed.

o Disposal Method: Dispose of the hazardous waste through a licensed environmental
disposal company. Adhere to all local, state, and federal regulations for hazardous waste
disposal. Do not pour this chemical down the drain.

First Aid Measures

In the event of exposure to 2-(2-Bromoethoxy)anisole, immediate action is crucial.

« If Inhaled: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.

 In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected
skin area with copious amounts of water for at least 15 minutes. If irritation persists, seek
medical attention.

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Continue rinsing. Seek immediate medical attention.

o If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person. Seek immediate medical
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Caption: Safe handling workflow for 2-(2-Bromoethoxy)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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